Cas no 55877-31-1 (1-Benzofuran-3-carbonitrile)
1-Benzofuran-3-carbonitrile structure
Product Name:1-Benzofuran-3-carbonitrile
CAS No:55877-31-1
MF:C9H5NO
MW:143.142102003098
MDL:MFCD00810098
CID:350385
PubChem ID:15743085
Update Time:2025-08-03
1-Benzofuran-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Benzofurancarbonitrile
- 1-benzofuran-3-carbonitrile
- 3-cyanobenzofuran
- benzofuran-3-carbonitrile
- VLLADTXGBAUFMW-UHFFFAOYSA-N
- NE27728
- SY036790
- F10034
- Z1626921285
- CS-12071
- N12998
- A913756
- AKOS013356737
- 55877-31-1
- SCHEMBL1998501
- CS-0260976
- Z1188275503
- DTXSID40577827
- EN300-76483
- AB91407
- MFCD00810098
- DB-366395
- 1-Benzofuran-3-carbonitrile
-
- MDL： MFCD00810098
- Inchi： 1S/C9H5NO/c10-5-7-6-11-9-4-2-1-3-8(7)9/h1-4,6H
- InChI Key： VLLADTXGBAUFMW-UHFFFAOYSA-N
- SMILES： O1C=C(C#N)C2C=CC=CC1=2
Computed Properties
- Exact Mass: 143.03715
- Monoisotopic Mass: 143.037113783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 36.9
Experimental Properties
- Boiling Point: 260.8±13.0℃ at 760 mmHg
- PSA: 36.93
1-Benzofuran-3-carbonitrile Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Benzofuran-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM243927-1g |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 95% | 1g |
$926 | 2021-06-17 | |
| Apollo Scientific | OR471326-250mg |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 250mg |
£394.00 | 2025-02-20 | ||
| Apollo Scientific | OR471326-1g |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 1g |
£630.00 | 2022-10-16 | ||
| abcr | AB526907-250 mg |
1-Benzofuran-3-carbonitrile; . |
55877-31-1 | 250MG |
€514.10 | 2023-07-11 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | Y04905-250mg |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 95% | 250mg |
¥3779.0 | 2023-09-05 | |
| TRC | B424038-10mg |
1-benzofuran-3-carbonitrile |
55877-31-1 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B424038-50mg |
1-benzofuran-3-carbonitrile |
55877-31-1 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B424038-100mg |
1-benzofuran-3-carbonitrile |
55877-31-1 | 100mg |
$ 295.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | D525603-0.25g |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 97% | 0.25g |
$509 | 2023-05-13 | |
| Chemenu | CM243927-1g |
1-Benzofuran-3-carbonitrile |
55877-31-1 | 95% | 1g |
$*** | 2023-05-30 |
1-Benzofuran-3-carbonitrile Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
55877-31-1 (1-Benzofuran-3-carbonitrile) Related Products
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- 20013-76-7(Dehydrochromolaenin)
- 79002-39-4(1-Benzofuran-5-carbonitrile)
- 150612-64-9(5-Benzofurancarbonitrile,3-methyl-)
- 51412-72-7(4-Dibenzofurancarbonitrile)
- 52951-09-4(1-benzofuran-7-carbonitrile)
- 17450-68-9(BENZOFURAN-6-CARBONITRILE)
- 95333-17-8(Benzofuran-4-carbonitrile)
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